Cas no 1315348-34-5 (2-(3-Methoxyphenyl)-2-morpholinoethanol)

• Product Name: 2-(3-Methoxyphenyl)-2-morpholinoethanol
• CAS No: 1315348-34-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5178464
• Update Time: 2025-07-20

2-(3-Methoxyphenyl)-2-morpholinoethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-2-morpholinoethanol
• 2-(3-Methoxy-phenyl)-2-morpholin-4-yl-ethanol

• Inchi： 1S/C13H19NO3/c1-16-12-4-2-3-11(9-12)13(10-15)14-5-7-17-8-6-14/h2-4,9,13,15H,5-8,10H2,1H3
• InChI Key： AJBIJPQJBZBKHW-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CO)C1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• XLogP3: 0.7
• Topological Polar Surface Area: 41.9

Additional information on 2-(3-Methoxyphenyl)-2-morpholinoethanol

Recent Advances in the Study of 2-(3-Methoxyphenyl)-2-morpholinoethanol (CAS: 1315348-34-5)

2-(3-Methoxyphenyl)-2-morpholinoethanol (CAS: 1315348-34-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a promising candidate for drug development.

The compound has been investigated for its ability to modulate specific biological pathways, particularly those involving neurotransmitter systems. Researchers have employed advanced techniques such as high-throughput screening and molecular docking to elucidate its binding affinity and selectivity towards various receptor targets. These studies have revealed that 2-(3-Methoxyphenyl)-2-morpholinoethanol exhibits notable activity in modulating serotonin and dopamine receptors, suggesting potential applications in neurological and psychiatric disorders.

In addition to its receptor interactions, recent research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have utilized in vitro and in vivo models to assess the compound's stability and bioavailability, providing critical insights for its further development as a therapeutic agent.

One of the most significant findings in recent years is the compound's potential as an anti-inflammatory agent. Preclinical studies have demonstrated its efficacy in reducing inflammatory markers in animal models of chronic inflammation. This has sparked interest in its application for conditions such as rheumatoid arthritis and inflammatory bowel disease, where current treatments often have limited efficacy or significant side effects.

Despite these promising results, challenges remain in optimizing the compound's therapeutic index and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its selectivity and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline.

In conclusion, 2-(3-Methoxyphenyl)-2-morpholinoethanol (CAS: 1315348-34-5) represents a versatile and promising molecule in the field of medicinal chemistry. Its diverse pharmacological properties and potential therapeutic applications make it a subject of intense research. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications, paving the way for its eventual use in treating a range of medical conditions.